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Compound of Interest

Compound Name: Zidovudine-d3

Cat. No.: B12424014

Introduction

Zidovudine-d3 (AZT-d3) is the deuterated form of Zidovudine, a nucleoside reverse
transcriptase inhibitor (NRTI) widely used in the treatment of HIV infection.[1] As with its parent
compound, Zidovudine-d3 is a potent pharmacological agent that requires careful handling in
a laboratory setting. This technical guide provides an in-depth overview of the safety data and
handling precautions for Zidovudine-d3, tailored for researchers, scientists, and drug
development professionals. The safety data presented is based on the information available for
Zidovudine, as a specific safety data sheet for the deuterated isotopologue is not readily
available and the toxicological properties are expected to be similar.

Safety Data Summary

The following tables summarize the key quantitative data regarding the physical, chemical, and
toxicological properties of Zidovudine, which should be considered representative for
Zidovudine-d3.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C10H10D3Ns504 [2][3]
Molecular Weight 270.26 g/mol (calculated) [2][3]
White to off-white crystalline
Appearance ] [3114]
solid or powder.[3][4]
Melting Point 106-112 °C or 120-122 °C.[4] [4]
Soluble in water (25 mg/mL at
Solubility 25 °C) and ethanol (67 [4]
mg/mL).[4]
pKa 9.68 [4]
) ] [a]D?® +99° (¢ = 0.5 in water).
Optical Rotation [4]
[4]
Toxicological Data
Test Species Route Value Source
LD50 Rat (male) Oral 3084 mg/kg
LD50 Rat (female) Oral 3683 mg/kg
LD50 Mouse (male) Oral 3568 mg/kg
LD50 Mouse (female) Oral 3062 mg/kg
LD50 All Species \ >750 mg/kg
1 g/kg/6W
TDLO Woman Oral ) ] [5]
Intermittent
86 mg/kg/1W
LDLO Man Oral [5]

intermittent

Hazard Classifications
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Hazard Category

Classification

Source

Carcinogenicity

Suspected of causing cancer
(Category 2).[5][6][7][8] May
cause cancer (Category 1A).

[5]

(516718l

Germ Cell Mutagenicity

Suspected of causing genetic
defects (Category 2).[5][6][7]

(516171

Reproductive Toxicity

Suspected of damaging fertility
or the unborn child (Category

2).[5][6]17]

(516171

Specific Target Organ Toxicity

May cause damage to organs
(bone marrow, liver) through
prolonged or repeated

exposure (Category 2).[6]

[6]

Acute Toxicity (Oral)

Harmful if swallowed (Category
4).[7]

[7]

Eye Irritation

Causes serious eye irritation
(Category 2A).[6]

[6]

Experimental Protocols: Safe Handling Workflow

The following diagram outlines the recommended workflow for the safe handling of

Zidovudine-d3 in a laboratory environment. Adherence to these procedures is critical to

minimize exposure risk.
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Safe Handling Workflow for Zidovudine-d3

Preparation

Start: Obtain Zidovudine-d3

L. Assess Hazards

Review Safety Data Sheet (SDS) for Zidovudine

R. Select PPE

Don Personal Protective Equipment (PPE):
- Safety glasses with side shields
- Chemical resistant gloves
- Lab coat

. Prepare Workspace

A

Prepare Engineering Controls:

- Certified chemical fume hood
- Designated work area

4. Proceed to Handling
A,

Weighing:
- Perform in fume hood —b{ Perform Experiment in Fume Hood
- Use disposable weigh boats

f applicable
\‘Emgrgency Procedures
¥ TS
- A Spill Response:’ Exposure Response: )
Dissolving: e Dispo o = Remove PPE:
- Add solvent slowly olle ) ated mate -AElvacuate areaA 'ESk"-f‘gvaSh W'thh Soap) ?ndl\gater - Gloves first, then lab coat and glasses
- Avoid splashing Dispose as hazardo emical waste /ARl SR = (B (RS WD TS il 11D Il - Wash hands thoroughly
- Use spill kit - Ingestion/Inhalation: Seek immediate medical attentig;

Decontaminate Work Area:
- Wipe down surfaces with appropriate solvent
- Clean equipment

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Zidovudine-d3 in a Laboratory Setting.
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Handling Precautions and Personal Protective
Equipment (PPE)

Given the health hazards associated with Zidovudine, including suspected carcinogenicity,
mutagenicity, and reproductive toxicity, stringent handling precautions are mandatory.[5][6][7]

o Engineering Controls: All work with solid Zidovudine-d3 should be conducted in a certified
chemical fume hood to prevent inhalation of dust.[8] A designated area for handling this
compound should be established.

o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety glasses with side shields or goggles are required.[6][8]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn and inspected
before use.[8] Gloves should be changed immediately if contaminated.

o Body Protection: A laboratory coat must be worn.[6]

» Hygiene Practices: Avoid creating dust.[8] Wash hands thoroughly after handling.[6][7] Do
not eat, drink, or smoke in the laboratory.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[8]

» Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap
and water.[8]

o Eye Contact: Rinse cautiously with water for several minutes.[6][8] Remove contact lenses if
present and easy to do.[6] Continue rinsing and seek medical attention if irritation persists.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[8]
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Spill and Waste Disposal

o Spills: In case of a spill, evacuate the area and prevent dust from spreading. Wear
appropriate PPE and clean up the spill using a spill kit. Collect the spilled material in a
sealed container for disposal.

o Waste Disposal: All waste materials contaminated with Zidovudine-d3, including empty
containers, disposable labware, and contaminated PPE, must be disposed of as hazardous
chemical waste in accordance with local, state, and federal regulations.[8]

Conclusion

Zidovudine-d3 is a valuable tool in HIV research and drug development. However, its potent
pharmacological activity and associated health hazards necessitate a thorough understanding
and implementation of strict safety protocols. By adhering to the guidelines outlined in this
document, researchers can minimize the risks associated with handling this compound and
ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Zidovudine-d3: A Technical Safety and Handling Guide
for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424014#zidovudine-d3-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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